3-methoxy-1-methyl-N-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine

• Molecular Formula: C11H14F3N5O
• Molecular Weight: 289.26 g/mol
• IUPAC Name: 3-methoxy-1-methyl-N-[[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methyl]pyrazol-4-amine
• InChI: InChI=1S/C11H14F3N5O/c1-18-5-7(9(16-18)11(12,13)14)4-15-8-6-19(2)17-10(8)20-3/h5-6,15H,4H2,1-3H3
• InChI Key: IRHDWGJMGKQQOB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(F)(F)F)CNC2=CN(N=C2OC)C

Description

3-methoxy-1-methyl-N-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine is an organic compound that belongs to the class of pyrazole derivatives Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms in adjacent positions

Preparation Methods

The synthesis of 3-methoxy-1-methyl-N-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine can be achieved through a multi-step process. One common method involves the following steps:

Starting Materials: The synthesis begins with the preparation of 1-methyl-3-(trifluoromethyl)-1H-pyrazole and 3-methoxy-1-methyl-1H-pyrazole.

Condensation Reaction: The two pyrazole derivatives are then subjected to a condensation reaction in the presence of a suitable catalyst to form the desired compound.

Purification: The product is purified using standard techniques such as recrystallization or chromatography to obtain the final compound in high purity.

Industrial production methods may involve optimization of reaction conditions to improve yield and reduce costs. This can include the use of continuous flow reactors and automated synthesis platforms.

Chemical Reactions Analysis

3-methoxy-1-methyl-N-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens, acids, and bases.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-methoxy-1-methyl-N-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and antiviral properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs for treating various diseases.

Industry: It is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-methoxy-1-methyl-N-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

3-methoxy-1-methyl-N-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}-1H-pyrazol-4-amine can be compared with other pyrazole derivatives, such as:

3-methoxy-1-methyl-1H-pyrazol-4-amine: Lacks the trifluoromethyl group, which may result in different chemical and biological properties.

1-methyl-3-(trifluoromethyl)-1H-pyrazole:

3-methoxy-1-methyl-N-pentyl-1H-pyrazol-4-amine: Contains a pentyl group instead of the trifluoromethyl group, leading to variations in its chemical behavior and uses.